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Compound of Interest

Compound Name: Cyanine5 azide chloride

Cat. No.: B12394742 Get Quote

This guide provides a comprehensive overview of the solubility characteristics of Cyanine5
azide chloride in commonly used laboratory solvents, DMSO and water. It is intended for

researchers, scientists, and professionals in the field of drug development and molecular

biology who utilize this fluorescent probe for biomolecule labeling through click chemistry.

Core Properties and Solubility
Cyanine5 (Cy5) azide chloride is a fluorescent dye widely employed for labeling and detecting

biomolecules.[1][2] Its utility is primarily in copper-catalyzed azide-alkyne cycloaddition

(CuAAC) click chemistry, where the azide group of Cy5 reacts with an alkyne-modified

biomolecule.[1][3]

The solubility of Cyanine5 azide chloride is a critical factor for its effective use in labeling

protocols. The compound exhibits high solubility in organic solvents but is poorly soluble in

aqueous solutions.[4] For applications in biological systems, which are predominantly aqueous,

careful consideration of the solvent system is necessary.[4] A sulfonated version of Cy5 azide is

available for applications requiring high water solubility.[5]

Quantitative Solubility Data
The following table summarizes the known solubility of Cyanine5 azide chloride in DMSO and

water.
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Solvent Solubility Notes

DMSO ≥ 60.1 mg/mL -

100 mg/mL (166.33 mM)

Requires sonication for

complete dissolution. It is

recommended to use newly

opened, anhydrous DMSO as

the compound is hygroscopic.

[3]

Water Practically insoluble

Labeling reactions in aqueous

media necessitate the use of

an organic co-solvent like

DMSO.[4]

Experimental Protocols
Preparation of a Cyanine5 Azide Chloride Stock Solution
in DMSO
This protocol details the steps for preparing a concentrated stock solution of Cyanine5 azide
chloride in DMSO, which can then be used for subsequent labeling reactions.

Materials:

Cyanine5 azide chloride (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Ultrasonic bath

Microcentrifuge tubes

Pipettes

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.medchemexpress.com/cyanine5-azide-chloride.html
https://www.lumiprobe.com/p/cy5-azide
https://www.benchchem.com/product/b12394742?utm_src=pdf-body
https://www.benchchem.com/product/b12394742?utm_src=pdf-body
https://www.benchchem.com/product/b12394742?utm_src=pdf-body
https://www.benchchem.com/product/b12394742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibration: Allow the vial of Cyanine5 azide chloride to warm to room temperature before

opening to prevent moisture condensation.

Solvent Addition: Add the desired volume of anhydrous DMSO to the vial to achieve the

target concentration (e.g., 10 mM). For higher concentrations, such as 100 mg/mL, the use

of ultrasonication is recommended to facilitate dissolution.[3]

Dissolution: Vortex the solution thoroughly. If necessary, place the vial in an ultrasonic bath

for short intervals until the solute is completely dissolved.[3]

Storage: The prepared stock solution should be stored at -20°C or -80°C, protected from

light and moisture.[3] It is advisable to aliquot the stock solution into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.[3] Stored at -20°C, the solution is stable for

up to one month, and at -80°C, for up to six months.[3]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for labeling an alkyne-modified

biomolecule with Cyanine5 azide chloride using a copper-catalyzed click chemistry reaction.
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Caption: Workflow for CuAAC Labeling with Cy5 Azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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